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This guide provides a comprehensive overview of the critical health and safety information for

handling Cyclobutylacetonitrile (CAS No. 5739-58-2). As a vital building block in

pharmaceutical and agrochemical synthesis, a thorough understanding of its hazard profile and

the implementation of rigorous safety protocols are paramount for all personnel. This document

moves beyond a simple recitation of safety data sheet (SDS) information, offering a

synthesized perspective grounded in the chemical's structural properties and the established

toxicology of the aliphatic nitrile class. The causality behind each safety recommendation is

explained to foster a deeper understanding and a proactive safety culture in the laboratory.

Core Hazard Profile and Physicochemical
Characteristics
Cyclobutylacetonitrile is a combustible liquid that presents significant health hazards upon

exposure. Its primary toxicological concern, characteristic of aliphatic nitriles, is the potential for

metabolic release of cyanide, which can interfere with cellular respiration.[1][2] The GHS

classification, extrapolated from close structural analogs like Cyclobutanecarbonitrile,

categorizes it as a substance that is harmful if swallowed, in contact with skin, or inhaled.[3][4]
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A detailed understanding of its physical properties is the foundation for safe handling and

storage.

Table 1: Physicochemical Properties of Cyclobutylacetonitrile and Related Compounds

Property Cyclobutylacetonitrile Cyclobutanecarbonitrile

CAS Number 5739-58-2 4426-11-3

Molecular Formula C₆H₉N C₅H₇N

Molecular Weight 95.14 g/mol 81.12 g/mol [4]

Appearance Colorless to pale yellow liquid Colorless liquid

Boiling Point 181.2°C @ 760 mmHg 144 - 146°C[4]

Flash Point 70.1°C 42°C[5]

Density 0.933 g/cm³ 0.868 g/cm³[5]

Storage Temperature 2-8°C Not specified

The flash point of Cyclobutylacetonitrile indicates that it is a combustible liquid and vapors

may form explosive mixtures with air.[6][7]

GHS Hazard Identification and Classification
Based on data from the closely related Cyclobutanecarbonitrile, the following GHS

classifications should be applied to Cyclobutylacetonitrile as a precautionary measure.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3][4]

Signal Word:Warning[3]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A robust safety protocol for handling Cyclobutylacetonitrile relies on a combination of

engineering controls and appropriate PPE to minimize all potential routes of exposure.

Primary Engineering Control: The Chemical Fume Hood
All manipulations of Cyclobutylacetonitrile, including weighing, transferring, and use in

reactions, must be conducted within a certified chemical fume hood.[3] This is critical to prevent

the inhalation of vapors and to contain any potential spills. Given that aliphatic nitriles can

release highly toxic hydrogen cyanide gas upon contact with acids, the fume hood provides an

essential barrier to protect the user.

Personal Protective Equipment (PPE): The Last Line of
Defense
The selection of PPE should be based on a thorough risk assessment of the planned

procedures.

Hand Protection: Double gloving with nitrile rubber gloves is strongly recommended.[3] Nitrile

gloves offer good resistance to many chemicals, but it is crucial to be aware of their

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.fishersci.at/store/msds?partNumber=11404063&productDescription%3DCYCLOBUTANECARBONITRILE%2C+98%25%2C5G&countryCode=AT&language=en
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.fishersci.at/store/msds?partNumber=11404063&productDescription%3DCYCLOBUTANECARBONITRILE%2C+98%25%2C5G&countryCode=AT&language=en
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.fishersci.at/store/msds?partNumber=11404063&productDescription%3DCYCLOBUTANECARBONITRILE%2C+98%25%2C5G&countryCode=AT&language=en
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.fishersci.at/store/msds?partNumber=11404063&productDescription%3DCYCLOBUTANECARBONITRILE%2C+98%25%2C5G&countryCode=AT&language=en
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.benchchem.com/product/b1593217?utm_src=pdf-body
https://www.benchchem.com/product/b1593217?utm_src=pdf-body
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.echemi.com/sds/cyanocyclobutane-pid_Seven35855.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


breakthrough time and permeation rate.[8] Gloves should be changed frequently, especially if

contamination is suspected.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory.[3] In situations where there is a significant risk of splashing, a full-face

shield should be worn in addition to safety goggles.[3]

Skin and Body Protection: A flame-resistant lab coat should be worn and kept fully buttoned.

[3] For procedures with a higher risk of splashes or spills, a chemically resistant apron

should be worn over the lab coat.

Respiratory Protection: In normal use within a functioning chemical fume hood, respiratory

protection is not typically required. However, in the event of a large spill or a failure of

engineering controls, a full-face respirator with an organic vapor/acid gas cartridge is

necessary.[3]

Primary Engineering Control
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Caption: Required engineering controls and personal protective equipment.

Safe Handling, Storage, and Incompatibility
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Handling Procedures
Always work in a designated area within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.[9]

Use non-sparking tools and explosion-proof equipment.[6]

Ground/bond container and receiving equipment to prevent static discharge.[9]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials, particularly acids and strong oxidizing agents.[10]

The recommended storage temperature is between 2-8°C.

Incompatible Materials
Strong Acids: Contact with acids will liberate highly toxic and flammable hydrogen cyanide

gas.[8]

Strong Oxidizing Agents: Can cause a violent reaction.[10]

Acid Anhydrides and Acid Chlorides: Incompatible with nitriles.[6][8]

Emergency Procedures: Preparedness and
Response
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid for Cyclobutylacetonitrile Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[10]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[7] Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Specific Hazards: The compound is flammable and its vapors can form explosive mixtures

with air.[6] Vapors may travel to a source of ignition and flash back.[6]

Hazardous Combustion Products: Combustion will produce carbon monoxide (CO), carbon

dioxide (CO₂), and nitrogen oxides (NOx).[6][10] Critically, under certain conditions, highly

toxic hydrogen cyanide gas can be released.[5]
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Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[6]

Spill and Leak Procedures
A well-rehearsed spill response plan is essential.
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Caption: Step-by-step workflow for responding to a Cyclobutylacetonitrile spill.
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate non-essential personnel from the spill area and

alert colleagues.

Personal Protection: Before attempting any cleanup, don the appropriate PPE, including a

respirator if the spill is large or outside of a fume hood.

Control Ignition Sources: Remove all sources of ignition from the area.[6]

Ventilation: Ensure the area is well-ventilated, utilizing fume hoods to exhaust vapors.

Containment: Create a dike around the spill using an inert absorbent material such as

vermiculite, sand, or commercial sorbents.[10]

Absorption and Collection: Carefully apply the absorbent material to the spill, working from

the outside in. Once the liquid is fully absorbed, collect the material using non-sparking tools

and place it into a sealable, properly labeled container for hazardous waste.[6]

Decontamination: Decontaminate the spill area first with a pH 10 buffer solution, followed by

a freshly prepared 10% bleach solution.[3] All cleaning materials must be collected as

hazardous waste.

Disposal: Dispose of all contaminated materials as hazardous chemical waste in accordance

with institutional and local regulations.

Toxicological Information: Understanding the Risk
The primary toxicological concern with Cyclobutylacetonitrile, as with other aliphatic nitriles,

is its metabolism to cyanide.[1][2][12] Cyanide is a potent inhibitor of cytochrome c oxidase, a

critical enzyme in the mitochondrial electron transport chain, thereby disrupting cellular

respiration.[1]

While specific LD50 and LC50 data for Cyclobutylacetonitrile are not readily available, the

GHS classification of "Harmful" (Category 4) for its structural analog, Cyclobutanecarbonitrile,

provides a semi-quantitative measure of its acute toxicity.[3][4] Symptoms of overexposure may
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include headache, dizziness, nausea, and in severe cases, convulsions, loss of consciousness,

and respiratory arrest, consistent with cyanide poisoning.

Disposal Considerations
All waste containing Cyclobutylacetonitrile, including empty containers, contaminated

absorbent materials, and used PPE, must be treated as hazardous waste.[13] Dispose of this

waste through a licensed hazardous waste disposal company, following all local, state, and

federal regulations. Do not dispose of it down the drain.

Conclusion: A Commitment to Safety
Cyclobutylacetonitrile is a valuable reagent in chemical synthesis, but its handling demands a

high level of respect for its potential hazards. By understanding its physicochemical properties,

adhering to stringent engineering controls, consistently using appropriate personal protective

equipment, and being prepared for emergencies, researchers can mitigate the risks associated

with its use. This guide serves as a foundational document to be integrated into laboratory-

specific Standard Operating Procedures (SOPs) and ongoing safety training.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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